Cas no 73120-97-5 (3'-Uridylic acid,uridylyl-(3'®5')-,cyclic nucleotide)

• Product Name: 3'-Uridylic acid,uridylyl-(3'®5')-,cyclic nucleotide
• CAS No: 73120-97-5
• MF: C₁₈H₂₂N₄O₁₆P₂
• MW: 612.332006931305
• CID: 573028
• PubChem ID: 194491
• Update Time: 2025-04-19

3'-Uridylic acid,uridylyl-(3'®5')-,cyclic nucleotide Chemical and Physical Properties

Names and Identifiers

• bis(3'-5')cyclic diuridine monophosphate
• Cyclo-upup
• 1-[(1S,6R,8R,9R,10S,15R,17R,18R)-17-(2,4-dioxopyrimidin-1-yl)-3,9,12,18-tetrahydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3lambda5,12lambda5-diphosphatricyclo[13.3.0.06,10]octadecan-8-yl]pyrimidine-2,4-dione
• 73120-97-5
• DTXSID00993867
• Cyclo(uridylyl-(3'-5')uridine monophosphate)
• 9BJ
• 3'-Uridylic acid, uridylyl-(3'-5')-, cyclic nucleotide
• 3,5,10,12-Tetrahydroxy-2,9-bis(4-hydroxy-2-oxopyrimidin-1(2H)-yl)octahydro-2H,5H,7H,12H-5lambda~5~,12lambda~5~-difuro[3,2-d:3',2'-j][1,3,7,9,2,8]tetraoxadiphosphacyclododecine-5,12-dione
• Cyclic bis((3'-5')uridylic acid)
• 3'-Uridylic acid,uridylyl-(3'®5')-,cyclic nucleotide

• Inchi： 1S/C18H22N4O16P2/c23-9-1-3-21(17(27)19-9)15-11(25)13-7(35-15)5-33-40(31,32)38-14-8(6-34-39(29,30)37-13)36-16(12(14)26)22-4-2-10(24)20-18(22)28/h1-4,7-8,11-16,25-26H,5-6H2,(H,29,30)(H,31,32)(H,19,23,27)(H,20,24,28)/t7-,8-,11-,12-,13-,14-,15-,16-/m1/s1
• InChI Key： ADHSUZMEJHOWOL-NCOIDOBVSA-N
• SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=CC(NC3=O)=O)O2)O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=CC(NC3=O)=O)O2)O)O1

Computed Properties

• Exact Mass: 612.05066
• Monoisotopic Mass: 612.05060462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 2
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 269Ų

Experimental Properties

• PSA: 269.26